Cas no 939760-20-0 (1-(4-FLUORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE)

• Product Name: 1-(4-FLUORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE
• CAS No: 939760-20-0
• MF: C₁₅H₁₅FN₂
• MW: 242.291406869888
• CID: 1000448
• PubChem ID: 16244601
• Update Time: 2025-05-17

1-(4-FLUORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE
• 4-[(4-fluorophenyl)methyl]-2,3-dihydro-1H-quinoxaline
• 939760-20-0
• 1-[(4-Fluorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
• EN300-7563267
• DTXSID30585739
• SCHEMBL26933750

• Inchi： 1S/C15H15FN2/c16-13-7-5-12(6-8-13)11-18-10-9-17-14-3-1-2-4-15(14)18/h1-8,17H,9-11H2
• InChI Key： VBNSLHILSNLEKT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2NCC1

Computed Properties

• Exact Mass: 314.07500
• Monoisotopic Mass: 242.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 5.06480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-FLUORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE

1-(4-Fluoro-benzyl)-1,2,3,4-tetrahydro-quinoxaline dihydrochloride: A Comprehensive Overview

The compound with CAS No. 939760-20-0, known as 1-(4-Fluoro-benzyl)-1,2,3,4-tetrahydro-quinoxaline dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinoxalines, which are bicyclic structures with a wide range of applications in drug discovery and materials science.

Tetrahydroquinoxalines are derivatives of quinoxaline, a heterocyclic aromatic compound with two nitrogen atoms in its structure. The addition of hydrogen atoms in the tetrahydro form introduces saturation into the ring system, which can significantly alter the physical and chemical properties of the molecule. In the case of 1-(4-Fluoro-benzyl)-1,2,3,4-tetrahydro-quinoxaline dihydrochloride, the presence of a fluorobenzyl group further enhances its chemical complexity and potential for functionalization.

Recent studies have highlighted the importance of tetrahydroquinoxalines in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain tetrahydroquinoxaline derivatives exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 1-(4-Fluoro-benzyl)-1,2,3,4-tetrahydro-quinoxaline dihydrochloride could be a promising candidate for drug development.

The synthesis of 1-(4-Fluoro-benzyl)-1,2,3,4-tetrahydro-quinoxaline dihydrochloride involves a multi-step process that typically begins with the preparation of the quinoxaline core. This is followed by hydrogenation to form the tetrahydro derivative and subsequent alkylation with a fluorobenzyl group. The final step involves protonation to yield the dihydrochloride salt. This synthesis pathway is well-documented in organic chemistry literature and has been optimized for scalability.

In terms of physical properties, 1-(4-Fluoro-benzyl)-1,2,3,4-tetrahydro-quinoxaline dihydrochloride is known for its high solubility in polar solvents and moderate stability under physiological conditions. These characteristics make it an ideal candidate for pharmacokinetic studies and preclinical testing.

From an applications perspective, this compound has shown potential in several areas:

• Pharmacology: As mentioned earlier, its bioactive properties make it a valuable tool in drug discovery efforts targeting inflammatory diseases and oxidative stress-related conditions.
• Catalysis: The tetrahydroquinoxaline framework can serve as a ligand in transition metal catalysis due to its ability to coordinate with metal centers effectively.
• Materials Science: The compound's structural rigidity and electronic properties render it suitable for applications in organic electronics and optoelectronics.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of tetrahydroquinoxalines with unprecedented accuracy. For example, density functional theory (DFT) calculations have revealed that 1-(4-Fluoro-benzyl)-1,2,3,4-tetrahydro-quinoxaline dihydrochloride exhibits unique charge transport characteristics that could be leveraged in organic semiconductor devices.

In conclusion, 1-(4-Fluoro-benzyl)-1,2,3,4-tetrahydro-quinoxaline dihydrochloride is a versatile compound with a wealth of potential applications across multiple disciplines. Its chemical structure and functional groups provide ample opportunities for further research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing both academic research and industrial applications.